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Compound of Interest

Compound Name: 3-Epioleanolic acid

Cat. No.: B107846 Get Quote

An In-depth Technical Guide to 3-Epioleanolic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

experimental methodologies, and known biological activities of 3-Epioleanolic acid, a naturally

occurring pentacyclic triterpenoid of interest for its potential therapeutic applications.

Core Chemical Properties
3-Epioleanolic acid, with the CAS Number 25499-90-5, is a stereoisomer of oleanolic acid.[1]

[2][3][4] It belongs to the triterpenoid class of organic compounds, which are characterized by a

structure derived from six isoprene units.[5] This compound is found in various plant species

and is noted for its potential pharmacological activities, including anti-inflammatory effects.[6]

Table 1: Chemical and Physical Properties of 3-Epioleanolic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107846?utm_src=pdf-interest
https://www.benchchem.com/product/b107846?utm_src=pdf-body
https://www.benchchem.com/product/b107846?utm_src=pdf-body
https://biorlab.com/product/3-epioleanolic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/11869658
https://foodb.ca/compounds/FDB015933
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71235228.aspx
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB71235228.htm
https://cymitquimica.com/cas/25499-90-5/
https://www.benchchem.com/product/b107846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 25499-90-5 [1][2][3][4]

Molecular Formula C₃₀H₄₈O₃ [1][2][3][4]

Molecular Weight 456.7 g/mol [1][3]

Appearance
White to off-white

solid/crystalline powder
[6]

Melting Point 297-299 °C [5]

Boiling Point 553.5 ± 50.0 °C (Predicted) [5]

Density 1.10 ± 0.1 g/cm³ (Predicted) [5]

pKa (Strongest Acidic) 4.74 (Predicted) [5]

Solubility
Soluble in organic solvents;

limited solubility in water.
[6]

Purity Typically >98% (HPLC) [1]

Spectroscopic Data Analysis
The structural elucidation of 3-Epioleanolic acid and related triterpenoids relies on a

combination of spectroscopic techniques. While specific spectra for 3-Epioleanolic acid are

not readily available in all public databases, data from its close isomer, oleanolic acid, provide

valuable comparative insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the carbon skeleton and stereochemistry. For oleanolic acid, characteristic ¹H

NMR signals include seven singlets for the tertiary methyl groups and an olefinic proton

signal around δ 5.10 ppm. The ¹³C NMR spectrum shows signals for 30 carbons, including

the carboxylic acid carbon, olefinic carbons, and the carbon bearing the hydroxyl group.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. For oleanolic acid, the molecular ion peak [M]+ is observed at m/z

456.
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Infrared (IR) Spectroscopy: IR spectroscopy reveals the presence of key functional groups.

The spectrum of oleanolic acid shows characteristic absorption bands for the hydroxyl group

(O-H stretching), the carboxylic acid carbonyl group (C=O stretching), and C-H bonds.

Experimental Protocols
The anti-inflammatory activity of 3-Epioleanolic acid is a key area of research. Below are

generalized experimental protocols based on common methodologies used for evaluating the

anti-inflammatory effects of natural products.

3.1. In Vitro Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

This experiment assesses the ability of 3-Epioleanolic acid to inhibit the production of nitric

oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage

cells (e.g., RAW 264.7).

Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

Treatment: Cells are seeded in 96-well plates and allowed to adhere. They are then pre-

treated with various concentrations of 3-Epioleanolic acid for 1 hour before stimulation with

LPS (1 µg/mL) for 24 hours.

Nitric Oxide Measurement: The concentration of nitrite (a stable product of NO) in the culture

supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured,

and the nitrite concentration is determined from a standard curve.

Cell Viability Assay: A cell viability assay (e.g., MTT or WST-1) is performed in parallel to

ensure that the observed NO inhibition is not due to cytotoxicity.

Logical Workflow for In Vitro NO Inhibition Assay
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Experimental Setup

Data Collection Analysis
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Click to download full resolution via product page

Caption: Workflow for assessing the in-vitro anti-inflammatory effect of 3-Epioleanolic acid.

Signaling Pathways
While the precise molecular targets of 3-Epioleanolic acid are still under investigation, its anti-

inflammatory effects are likely mediated through the modulation of key signaling pathways

involved in inflammation. Based on the known mechanisms of similar triterpenoids, a probable

pathway is the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated

B cells) signaling cascade.

Hypothesized NF-κB Signaling Pathway Inhibition by 3-Epioleanolic Acid
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Caption: Hypothesized inhibition of the NF-κB pathway by 3-Epioleanolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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